Cas no 2090435-17-7 ((1,3,3-trifluorocyclobutyl)methanamine)

• Product Name: (1,3,3-trifluorocyclobutyl)methanamine
• CAS No: 2090435-17-7
• MF: C₅H₈F₃N
• MW: 139.12
• MDL: MFCD31705196
• CID: 5303507
• Update Time: 2025-05-20

(1,3,3-trifluorocyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1,3,3-trifluorocyclobutyl)methanamine

• MDL： MFCD31705196
• Inchi： 1S/C5H8F3N/c6-4(3-9)1-5(7,8)2-4/h1-3,9H2
• InChI Key： KBLHSCVEOIAQAT-UHFFFAOYSA-N
• SMILES： C(C1(F)CC(F)(F)C1)N

Additional information on (1,3,3-trifluorocyclobutyl)methanamine

Comprehensive Guide to (1,3,3-Trifluorocyclobutyl)methanamine (CAS No. 2090435-17-7): Properties, Applications, and Market Insights

(1,3,3-Trifluorocyclobutyl)methanamine (CAS No. 2090435-17-7) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the trifluorocyclobutyl moiety and the methanamine functional group makes this compound a valuable building block in drug discovery and material science. Researchers are increasingly exploring its potential in designing novel bioactive molecules, given its ability to influence lipophilicity and metabolic stability.

The chemical structure of (1,3,3-trifluorocyclobutyl)methanamine features a cyclobutane ring substituted with three fluorine atoms and an aminomethyl group. This configuration imparts distinct physicochemical properties, such as enhanced polarity and improved solubility in organic solvents. These characteristics make it a promising candidate for applications in medicinal chemistry, where fluorine-containing compounds are often sought after for their ability to modulate biological activity. Recent studies highlight its utility in the synthesis of fluorinated analogs of known drugs, which can exhibit improved pharmacokinetic profiles.

One of the key advantages of 2090435-17-7 is its versatility in synthetic chemistry. It serves as a precursor for the development of small-molecule inhibitors and ligands for protein targets. In the pharmaceutical industry, there is growing interest in fluorinated cyclobutyl derivatives due to their potential in addressing challenges related to drug resistance and bioavailability. For instance, this compound has been investigated in the context of CNS-targeting therapeutics, where its ability to cross the blood-brain barrier is of particular interest.

Beyond pharmaceuticals, (1,3,3-trifluorocyclobutyl)methanamine finds applications in agrochemicals, where fluorinated compounds are known to enhance the efficacy of pesticides and herbicides. The trifluoromethyl group is a common feature in many commercial agrochemicals, and the cyclobutyl scaffold adds rigidity to the molecular structure, potentially improving target binding. Researchers are also exploring its use in advanced material science, particularly in the design of fluorinated polymers with unique thermal and chemical resistance properties.

The market for fluorinated building blocks like 2090435-17-7 is expanding, driven by the increasing demand for high-performance materials and innovative therapeutics. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to cater to the needs of research institutions and industrial laboratories. Additionally, the rise of green chemistry initiatives has spurred interest in developing more sustainable synthetic routes for such fluorinated intermediates, aligning with global trends toward environmentally friendly processes.

In summary, (1,3,3-trifluorocyclobutyl)methanamine (CAS No. 2090435-17-7) represents a versatile and valuable compound in modern chemical research. Its applications span pharmaceuticals, agrochemicals, and materials science, making it a focal point for innovation. As the scientific community continues to explore the potential of fluorinated compounds, this molecule is poised to play a pivotal role in the development of next-generation bioactive agents and functional materials.